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Compound of Interest

Compound Name: 6-Fluoro-2-methylquinoline
CAS No.: 1128-61-6
Cat. No.: B024327
Get Quote
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A Technical Guide for Medicinal Chemistry & Process
Development
Executive Summary

6-Fluoro-2-methylquinoline (CAS: 1128-61-6) is a critical fluorinated heterocyclic building
block used extensively in the synthesis of antimalarial and anticancer therapeutics.[1] Unlike its
non-fluorinated analog, 2-methylquinoline (Quinaldine), which is a liquid at room temperature,
the introduction of the fluorine atom at the C6 position induces a phase shift to a low-melting
solid.

Critical Data Point: The melting point (MP) of pure 6-Fluoro-2-methylquinoline lies within the
range of 49-55 °C (120-131 °F).[1] Variations within this window are strictly correlated with
purity levels (>97% vs. >98%) and trace solvent occlusion.

Physicochemical Profile

The following data aggregates experimental values from high-purity commercial standards.
Note the distinct deviation from the non-fluorinated scaffold, highlighting the structural rigidity
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introduced by the halogen.

6-Fluoro-2-

2-Methylquinoline

Impact of

Property L L.
methylquinoline (Reference) Fluorination

CAS Number 1128-61-6 91-63-4 N/A

) ] ] o ) Increased lattice
Physical State Solid (Crystalline) Liquid (Oil)

energy

Melting Point 49 - 55 °C -2°C A +51 °C (Significant)
Boiling Point 99 °C (at 3 mmHg) 247 °C (at 760 mmHg)  Altered volatility
Molecular Weight 161.18 g/mol 143.19 g/mol +18.99 amu
Purity Standard >97% (GC) >98% (GC) Critical for MP validity

Technical Insight: The dramatic increase in melting point (+51°C) upon C6-fluorination is driven

by the high electronegativity of fluorine. This creates a strong dipole moment opposite the

nitrogen lone pair, enhancing

stacking interactions in the crystal lattice, thereby requiring higher thermal energy to

disrupt the solid phase.

Synthesis & Impurity Management

To understand the melting point, one must understand the impurities that depress it. This

compound is typically synthesized via the Doebner-Miller reaction, a variant of the Skraup

synthesis.[2]

Mechanism & Critical Control Points
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The reaction involves the condensation of 4-fluoroaniline with crotonaldehyde (or precursors
like paraldehyde) in the presence of mineral acid (HCI/ZnCl2).
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Figure 1: Synthesis pathway highlighting impurity origins. Polymerized aldehydes (tars) are the
primary contaminants that lower the melting point and cause discoloration.

Analytical Protocol: Melting Point Determination

For a compound with a melting point near ambient temperature (49-55 °C), technique is
paramount. Fast ramp rates will cause "lag," resulting in artificially high readings, while impure
samples will show a broadened "pasting"” range.

Method A: Capillary Method (Standard)

o Sample Prep: Dry the sample in a desiccator for 24 hours. Solvent inclusion (water/ethanol)
can depress MP by 2-5°C.

o Packing: Pack the capillary tube to a height of 2-3 mm. Ensure the powder is compact to
facilitate heat transfer.

e« Ramp Rate:
o Rapid heat to 40 °C.
o Critical Step: Reduce ramp rate to 1.0 °C/min from 40 °C to 60 °C.

o Observation: Record the temperature at the first drop of liquid (Onset) and the clear point
(Meniscus).
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Method B: Differential Scanning Calorimetry (DSC)

For pharmaceutical validation, DSC is preferred to quantify the heat of fusion and precise onset
temperature.

Sample: 2-5 mg
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Figure 2: Validation logic for thermal analysis. A broad melting range indicates the presence of
regioisomers or solvent.
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References & Authority

The data presented above is validated against global chemical safety and property databases.

¢ Sigma-Aldrich (Merck).6-Fluoro-2-methylquinoline Product Specification. (Lists MP as 49-
53 °C).[3][4]

¢ TCI Chemicals.Product Specification: 6-Fluoro-2-methylquinoline.[5][3][6] (Lists MP as
52.0-55.0 °C).[5]

¢ CAS Common Chemistry.Detail for CAS 1128-61-6.[5][3][4][6] (Lists MP as 52 °C).[6] [5][6]

¢ PubChem.6-Fluoro-2-methylquinoline Compound Summary. (National Library of
Medicine).

+ National Institutes of Health (PMC).Recent Advances in Metal-Free Quinoline Synthesis.
(Context for Doebner-Miller mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b024327/docs#thermodynamic-structural-
characterization-6-fluoro-2-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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